Cas no 66711-21-5 (2,6-Dichloro-N1-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine)

• Product Name: 2,6-Dichloro-N1-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine
• CAS No: 66711-21-5
• MF: C₉H₁₀Cl₂N₄
• MW: 245.10849905014
• CID: 58502
• PubChem ID: 2216
• Update Time: 2025-04-18

2,6-Dichloro-N1-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-N1-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine
• 2-((4-Amino-2,6-dichlorophenyl)imino)imidazolidine
• 2,6-Dichloro-N-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine
• 2,6-dichloro-1-N-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine
• 2,6-dichloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-1,4-Benzenediamine
• Apraclonidine
• P-AMINOCLONIDINE
• [3H]-p-aminoclonidine
• 2-(4-amino-2,6-dichlorophenylamino)-2-imidazoline
• 4-Aminoclonidine
• Aplonidine
• Apraclonidina
• Apraclonidina [INN-Spanish]
• Apraclonidinum
• Apraclonidinum [INN-Latin]
• Iopidine
• para-aminoclonidine
• P-AMINOCLONIDINE2,6-Dichloro-N-imidazolidin-2-ylidene-benzene-1,4-diamine
• 2,6-Dichloro-N-imidazolidin-2-ylidene-benzene-1,4-diamine(p-Aminoclonidine)
• SCHEMBL34127
• Iopidine (TN)
• NSC_51763
• 2,6-DICHLORO-N1-(IMIDAZOLIDIN-2-YLIDENE)BENZENE-1,4-DIAMINE
• 843CEN85DI
• APRACLONIDINE [WHO-DD]
• FT-0602879
• NCGC00015033-04
• Apraclonidinum (INN-Latin)
• 66711-21-5
• 1,4-Benzenediamine, 2,6-dichloro-N'-(4,5-dihydro-1H-imidazol-2-yl)-
• AC-12697
• Apraclonidina (INN-Spanish)
• Q4781812
• A918277
• NCGC00162050-01
• L000686
• 2,6-Dichloro-N-imidazolidin-2-ylidene-benzene-1,4-diamine
• SMP1_000016
• NCGC00015033-02
• CS-0012296
• EN300-320403
• UNII-843CEN85DI
• 2,6-Dichloro-N-imidazolidin-2-ylidene-benzene-1,4-diamine (p-aminoclonidine)
• CAS_66711-21-5
• APRACLONIDINE [INN]
• CHEBI:2788
• 2-(4-amino-2,6-dichlorophenylimino)imidazolidine
• Lopac-A-0779
• 2-(4-amino-2,6-dichlorophenylimino) imidazolidine
• BDBM50021812
• Aminoclonidine, p
• APRACLONIDINE [MI]
• Lopac0_000033
• starbld0003083
• Apraclonidine [INN:BAN]
• 2-(4-amino-2,6-dichloro)phenyliminoimidazolidine
• SDCCGSBI-0050022.P002
• AKOS025401361
• GTPL7117
• PDSP1_000790
• DB00964
• Apraclonidine; Lopidine; NC 14; p-Aminoclonidine
• BDBM81926
• C07668
• L013394
• APRACLONIDINE [VANDF]
• PDSP2_000778
• Apraclonidine (INN)
• 2,6-dichloro-N(1)-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine
• p-amino clonidine
• DTXCID9028388
• HY-12720
• NS00005311
• CHEMBL647
• D07461
• S01EA03
• NCGC00015033-03
• 1,4-Benzenediamine, 2,6-dichloro-N1-(4,5-dihydro-1H-imidazol-2-yl)-
• DTXSID1048415
• NCGC00015033-01
• CCG-204129
• para-amino clonidine
• BRD-K38911213-003-01-6
• DB-054956

• MDL： MFCD00865638
• Inchi： 1S/C9H10Cl2N4/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15)
• InChI Key： IEJXVRYNEISIKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC1=NCCN1)Cl)N

Computed Properties

• Exact Mass: 244.02800
• Monoisotopic Mass: 244.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: Solids
• Density: 1.63
• Melting Point: >230°
• Boiling Point: 395.5°C at 760 mmHg
• Flash Point: 193°C
• Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: 1.4 mg/mL Solutions may be stored for several days at 4?#x00b0;C
• PSA: 62.44000
• LogP: 2.36530

2,6-Dichloro-N1-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R23/24/25